Cas no 2097897-93-1 (6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one)
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one
- 3(2H)-Cinnolinone, 5,6,7,8-tetrahydro-6-methyl-2-(2-oxopropyl)-
-
- Inchi: 1S/C12H16N2O2/c1-8-3-4-11-10(5-8)6-12(16)14(13-11)7-9(2)15/h6,8H,3-5,7H2,1-2H3
- InChI Key: AFZPVYXZBWJEGB-UHFFFAOYSA-N
- SMILES: N1=C2C(CC(C)CC2)=CC(=O)N1CC(=O)C
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 360.5±44.0 °C(Predicted)
- pka: -0.10±0.40(Predicted)
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6546-1828-2μmol |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-5μmol |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-10μmol |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-20μmol |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-1mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-2mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-3mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-4mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-5mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1828-10mg |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one |
2097897-93-1 | 10mg |
$79.0 | 2023-09-08 |
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one
Introduction to 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 2097897-93-1) and Its Emerging Applications in Chemical Biology
6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one, identified by the CAS number 2097897-93-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the class of hexahydrocinnoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 6-position and an oxopropyl substituent at the 2-position introduces specific steric and electronic properties that make this compound a promising candidate for further investigation.
The chemical structure of 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one can be described as a fused bicyclic system consisting of a cyclohexane ring and a benzene ring, with functional groups strategically positioned to modulate biological interactions. The oxopropyl group at the 2-position introduces a carbonyl moiety that can participate in hydrogen bonding or form transient interactions with biological targets. Additionally, the methyl group at the 6-position influences the overall conformation and electronic distribution of the molecule, which may enhance its binding affinity to specific receptors or enzymes.
In recent years, there has been growing interest in exploring the pharmacological potential of hexahydrocinnoline derivatives due to their ability to interact with various biological targets. 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one has been studied for its potential role in modulating pathways associated with neurological disorders. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of this molecule allow it to mimic natural substrates or bind to allosteric sites on target proteins, potentially leading to novel therapeutic strategies.
The synthesis of 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one involves multi-step organic transformations that highlight the synthetic versatility of hexahydrocinnoline scaffolds. Key synthetic steps include cyclization reactions to form the bicyclic core followed by functional group modifications to introduce the methyl and oxopropyl groups. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further pharmaceutical development.
From a computational chemistry perspective, 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one has been subjected to molecular docking studies to evaluate its binding affinity to various biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases that are involved in cancer progression. The ability of this compound to bind tightly to these targets suggests its potential as an inhibitor in oncology research. Additionally, computational modeling has helped in understanding the conformational flexibility of the molecule and predicting its behavior in different biological environments.
The pharmacokinetic properties of 6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one are also under investigation to assess its suitability for clinical applications. Studies have focused on its absorption、distribution、metabolism、and excretion (ADME) profiles using both in vitro and in vivo models. Preliminary data indicate that this compound exhibits reasonable bioavailability and metabolic stability,making it a viable candidate for further development. However,further studies are needed to optimize its pharmacokinetic properties and address any potential side effects.
In conclusion,6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin -3-one (CAS No. 2097897 -93 -1) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery。 Its unique pharmacophoric features,combined with promising preclinical data,make it an attractive candidate for further investigation。 As research continues,this molecule may contribute valuable insights into therapeutic strategies for neurological disorders、oncology、and other diseases。 The ongoing exploration of its biological activities and synthetic modifications will be crucial in realizing its full pharmaceutical potential。
2097897-93-1 (6-methyl-2-(2-oxopropyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)